Cas no 113170-73-3 (1H-Benzimidazole-2-carbonitrile,7-bromo-5-(trifluoromethyl)-)

• Product Name: 1H-Benzimidazole-2-carbonitrile,7-bromo-5-(trifluoromethyl)-
• CAS No: 113170-73-3
• MF: C₉H₃BrF₃N₃
• MW: 290.039430856705
• CID: 194276
• PubChem ID: 13935030
• Update Time: 2025-04-19

1H-Benzimidazole-2-carbonitrile,7-bromo-5-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole-2-carbonitrile,7-bromo-5-(trifluoromethyl)-
• 1H-Benzimidazole-2-carbonitrile,4-bromo-6-(trifluoromethyl)- (9CI)
• CGA 264126
• IUZFEVDQGKOAOG-UHFFFAOYSA-N
• SCHEMBL9391888
• 113170-73-3
• 4-bromo-6-(trifluoromethyl)-1H-benzimidazole-2-carbonitrile
• 7-Bromo-5-(trifluoromethyl)-1H-benzimidazole-2-carbonitrile
• DTXSID701190556

• Inchi： 1S/C9H3BrF3N3/c10-5-1-4(9(11,12)13)2-6-8(5)16-7(3-14)15-6/h1-2H,(H,15,16)
• InChI Key： IUZFEVDQGKOAOG-UHFFFAOYSA-N
• SMILES： BrC1=CC(C(F)(F)F)=CC2=C1N=C(C#N)N2

Computed Properties

• Exact Mass: 288.94624g/mol
• Monoisotopic Mass: 288.94624g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 52.5Ų